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Compound of Interest

Compound Name: Fluorinert FC-40

Cat. No.: B2550581

This guide provides immediate, procedural, and step-by-step guidance for researchers,
scientists, and drug development professionals on the safe handling and disposal of
Fluorinert™ FC-40. The following information is intended to supplement, not replace, your
institution's safety protocols and the product's Safety Data Sheet (SDS).

Personal Protective Equipment (PPE)

Appropriate PPE is critical to ensure safety when handling Fluorinert™ FC-40. The required
level of protection varies with the operational conditions. Under normal use at room
temperature, the risk is minimal; however, when heating the fluid or in the event of a spill,
additional precautions are necessary.
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Spill Cleanup
(Minor & Major)
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Operational Plans: Handling and Storage

Handling:
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o Always work in a well-ventilated area. Local exhaust ventilation is recommended when the
product is heated.

e Avoid direct contact with the skin and eyes.
e Do not eat, drink, or smoke in areas where Fluorinert™ FC-40 is handled.

e Smoking can contaminate tobacco products, leading to the formation of hazardous
decomposition products upon combustion.

e Wash hands thoroughly with soap and water after handling.

Storage:

» Store in a cool, dry, well-ventilated area away from heat and direct sunlight.
o Keep containers tightly closed when not in use.

» Store away from incompatible materials such as finely divided active metals, alkali, and
alkaline earth metals.

Spill Response Plan

In the event of a spill, follow these procedures to ensure a safe and effective cleanup.
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Spill Response Workflow for Fluorinert™ FC-40

Evacuate and ventilate the area

l

Don appropriate PPE (see table)

;

Contain the spill with inert absorbent material (e.g., sand, vermiculite)

;

Absorb the spilled liquid

;

Collect the absorbed material into a labeled, sealable container

;

Clean the spill area with an appropriate solvent

l

Dispose of the waste container as hazardous waste

Spill Cleanup Complete

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for responding to a Fluorinert™ FC-40 spill.
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Detailed Spill Cleanup Protocol:

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area
and ensure adequate ventilation.

« Don PPE: Before approaching the spill, put on the appropriate personal protective equipment
as outlined in the PPE table for spill cleanup.

e Contain Spill: For both minor and major spills, contain the liquid by surrounding it with an
inert absorbent material like sand, earth, or vermiculite.

e Absorb Liquid: Work from the outside of the spill inwards, covering the liquid with the
absorbent material until it appears dry.

o Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it
into a suitable, labeled container for hazardous waste.

o Clean Area: Clean the residue from the spill area with an appropriate organic solvent, being
sure to follow the safety precautions for that solvent.

o Dispose of Waste: Seal the waste container and dispose of it as hazardous waste in
accordance with local, state, and federal regulations.

Disposal Plan

Fluorinert™ FC-40 is a perfluorinated compound with a high global warming potential and
should be disposed of responsibly.
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Disposal Plan for Fluorinert™ FC-40 Waste

Generate FC-40 Waste

Collect waste in a designated, sealed, and labeled container

'

Segregate from other waste streams

'

Store in a cool, dry, well-ventilated area

'

Contact your institution's Environmental Health & Safety (EHS) office

'

Arrange for pickup and disposal by a licensed hazardous waste contractor

'

Waste is transported for incineration at a permitted facility

Disposal Complete

Click to download full resolution via product page
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Caption: A workflow illustrating the proper procedure for the disposal of Fluorinert™ FC-40

waste.

Detailed Disposal Protocol:

Waste Collection: Collect all waste Fluorinert™ FC-40 and contaminated materials (e.g.,
absorbent from spills) in a clearly labeled, sealed, and chemically compatible container.

Waste Segregation: Store the Fluorinert™ FC-40 waste separately from other chemical
waste streams, particularly non-halogenated organic waste.

Storage: Keep the waste container in a designated, cool, dry, and well-ventilated area, away
from sources of heat or ignition.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
to schedule a pickup for the hazardous waste.

Disposal Method: The recommended method of disposal is incineration at a licensed
industrial waste facility capable of handling halogenated materials. Do not discharge
Fluorinert™ FC-40 to sewer systems. 3M also offers a used fluid disposal program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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